Cas no 2304-85-0 (1,8-Pyrenedione)

1,8-Pyrenedione Properties

Names and Identifiers

• 1,8-Pyrenedione
• pyrene-1,8-dione
• 1,8-pyrenequinone
• 1,8-pyrenoquinone
• 3,10-Pyrenedione
• 3,10-Pyrenequinone
• BRN 1963134
• CCRIS 5486
• EINECS 218-966-9
• Pyren-1,8-dion
• pyrene 3, 6-quinone
• Pyrene-1,8-quinone
• SureCN236503
• 1,8-DIHYDROPYRENE-1,8-DIONE
• N55G3TLC7D
• UNII-N55G3TLC7D
• C18258
• 1,8-Pyrene quinone
• 2304-85-0
• NS00027333
• 3,6-PYRENEDIONE
• DTXSID8062317
• SCHEMBL236503
• 3,6-PYRENEQUINONE
• CHEBI:81609
• Q27155496
• G83040
• XETOQIJGUBNXLQ-UHFFFAOYSA-N
• +Expand

• InChIKey： XETOQIJGUBNXLQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H8O2/c17-13-7-3-9-1-2-10-4-8-14(18)12-6-5-11(13)15(9)16(10)12/h1-8H
• SMILES： C1(=O)C2C3=C4C(=CC=2)C(=O)C=CC4=CC=C3C=C1

Computed Properties

• Exact Mass: 232.05244
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 232.05243
• Heavy Atom Count: 18
• Complexity: 430
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 3.25880
• PSA: 34.14
• Refractive Index: 1.4700 (estimate)
• Boiling Point: 314.4°C (rough estimate)
• Flash Point: 177.8°C
• Density: 1.2260 (rough estimate)